Cas no 1023301-88-3 (Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride)

Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride is a spirocyclic amine derivative with a protected tertiary amine functionality, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its rigid spirocyclic structure enhances stereochemical control, which is advantageous in the development of pharmacologically active compounds. The Boc (tert-butoxycarbonyl) protecting group allows selective deprotection under mild acidic conditions, facilitating further functionalization. The hydrochloride salt form improves solubility and handling stability. This compound is particularly useful in the synthesis of complex heterocycles and as a building block for drug discovery, especially in targeting central nervous system (CNS) and receptor-modulating therapeutics. Its well-defined reactivity profile ensures reproducibility in multi-step synthetic routes.
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride structure
1023301-88-3 structure
Product Name:Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
CAS No:1023301-88-3
MF:C14H27ClN2O2
MW:290.829383134842
MDL:MFCD13185055
CID:831087
Update Time:2025-06-08

Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Boc-2,9-Diazaspiro[5.5]undecane hydrochloride
    • 2,9-Diazaspiro[5.5]undecane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride
    • 2,9-Diazaspiro[5.5]undecane-9-carboxylic acid tert-butyl ester HCL
    • 2-Pyrimidinamine, 4-(2-phenylethenyl)-, (E)- (9CI)
    • 4-Hydroxy-1H-1,2-benzisothiazole-1,1,3(2H)-trione
    • TERT-BUTYL 2,9-DIAZASPIRO[5.5]UNDECANE-2-CARBOXYLATE HYDROCHLORIDE
    • 2,9-Diazaspiro[5.5]undecane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride (1:1)
    • CRHPGRDEEKJUJD-UHFFFAOYSA-N
    • MB13358
    • OR315436
    • 2-Boc-2,9-diazaspiro[5.5]undecane HCl
    • ST2413864
    • AX8163622
    • X8608
    • 2-N-Boc-2,9-diazaspiro[5.5]undecane hydrochloride
    • tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate;hydrochloride
    • tert-Butyl 2,9-diazasp
    • Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
    • MDL： MFCD13185055
    • Inchi： 1S/C14H26N2O2.ClH/c1-13(2,3)18-12(17)16-10-4-5-14(11-16)6-8-15-9-7-14;/h15H,4-11H2,1-3H3;1H
    • InChI Key： CRHPGRDEEKJUJD-UHFFFAOYSA-N
    • SMILES： Cl.O(C(C)(C)C)C(N1CCCC2(CCNCC2)C1)=O

Computed Properties

  • Exact Mass: 290.17600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • PSA: 41.57000
  • LogP: 3.45580

Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QE329-100mg
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
 1023301-88-3 97%
100mg
 1147CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QE329-250mg
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
 1023301-88-3 97%
250mg
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Alichem
A289000437-1g
tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
 1023301-88-3 97%
1g
 $545.00 2023-09-04
abcr
AB463707-250 mg
2-Boc-2,9-diazaspiro[5.5]undecane HCl; .
 1023301-88-3
250mg
 €238.30 2023-04-21
abcr
AB463707-1 g
2-Boc-2,9-diazaspiro[5.5]undecane HCl; .
 1023301-88-3
1g
 €533.40 2023-04-21
Apollo Scientific
OR315436-1g
2,9-Diazaspiro[5.5]undecane-2-carboxylic acid, 1,1-dimethylethyl ester, hydrochloride
 1023301-88-3 97%
1g
 £303.00 2023-09-02
Chemenu
CM139376-250mg
tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
 1023301-88-3 97%
250mg
 $129 2023-02-19
Chemenu
CM139376-1g
tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
 1023301-88-3 97%
1g
 $344 2023-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T30770-250mg
tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
 1023301-88-3 97%
250mg
 ¥748.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T30770-1g
tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate hydrochloride
 1023301-88-3 97%
1g
 ¥1532.0 2024-07-18

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